Hexadecanal

• CAS No.: 629-80-1
• Product Name: Hexadecanal
• Molecular Formula: C16H32O
• Molecular Weight: 240.42 g/mol
• IUPAC Name: hexadecanal
• Standard InChI: InChI=1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h16H,2-15H2,1H3
• Standard InChIKey: NIOYUNMRJMEDGI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC=O
• Canonical SMILES: CCCCCCCCCCCCCCCC=O
• Appearance: Assay:≥98%A crystalline solid
• Melting Point: 35 °C; 35.0 °C; Mp 34 °; 35°C
• Physical Description: Solid
• Description: Palmitaldehyde, also known as 1-hexadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, palmitaldehyde is considered to be a fatty aldehyde lipid molecule. Palmitaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Palmitaldehyde has been primarily detected in urine. Within the cell, palmitaldehyde is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm. Palmitaldehyde exists in all eukaryotes, ranging from yeast to humans. Palmitaldehyde participates in a number of enzymatic reactions. In particular, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphinganine 1-phosphate through the action of the enzyme sphingosine-1-phosphate lyase 1. In addition, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphingosine 1-phosphate; which is mediated by the enzyme sphingosine-1-phosphate lyase 1. In humans, palmitaldehyde is involved in the globoid cell leukodystrophy pathway, the sphingolipid metabolism pathway, and the metachromatic leukodystrophy (MLD) pathway. Palmitaldehyde is also involved in a few metabolic disorders, which include the krabbe disease pathway, the fabry disease pathway, and the gaucher disease pathway. Outside of the human body, palmitaldehyde can be found in a number of food items such as black mulberry, sunburst squash (pattypan squash), cumin, and kumquat. This makes palmitaldehyde a potential biomarker for the consumption of these food products.; Hexadecanal is a long-chain fatty aldehyde and a 2,3-saturated fatty aldehyde. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite.
• Synonyms: Palmitaldehyde; 1-Hexadecanal; Hexadecanaldehyde; Hexadecylaldehyde; n-Hexadecan-1-al; n-Hexadecanal
• PubChem Compound: 984
• Last Modified: Nov 12 2021